Cas no 50594-81-5 (Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-)

Benzenamine, 2,3-dichloro-5-(trifluoromethyl)- structure
50594-81-5 structure
Product Name:Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-
CAS No:50594-81-5
MF:C7H4Cl2F3N
MW:230.014570236206
CID:364563
PubChem ID:13059276
Update Time:2025-04-19

Benzenamine, 2,3-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,3-dichloro-5-(trifluoromethyl)-
    • LogP
    • 2,3-dichloro-5-(trifluoromethyl)aniline
    • 5-Amino-3,4-dichloro-alpha,alpha,alpha-trifluorotoluene
    • 3-Amino-4,5-dichloro-1-(trifluoromethyl)benzene
    • SCHEMBL1769094
    • DTXSID20516719
    • 50594-81-5
    • Inchi: 1S/C7H4Cl2F3N/c8-4-1-3(7(10,11)12)2-5(13)6(4)9/h1-2H,13H2
    • InChI Key: QVGXDVUFEAAYHW-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(C(F)(F)F)=CC=1N)Cl

Computed Properties

  • Exact Mass: 228.96742
  • Monoisotopic Mass: 228.9672890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.542
  • Boiling Point: 238.1°C at 760 mmHg
  • Flash Point: 97.8°C
  • Refractive Index: 1.518
  • PSA: 26.02
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